Cas no 1805522-16-0 (3-Chloro-2-ethoxy-6-fluorotoluene)

• Product Name: 3-Chloro-2-ethoxy-6-fluorotoluene
• CAS No: 1805522-16-0
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5001727
• Update Time: 2023-08-25

3-Chloro-2-ethoxy-6-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-6-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-9-6(2)8(11)5-4-7(9)10/h4-5H,3H2,1-2H3
• InChI Key： BXBQQRWPRCQVOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=C1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2